4-bromo-3-methoxy-2-nitro-1,3,5(10)-estratriene-17-one
4-bromo-3-methoxy-2-nitro-1,3,5(10)-estratriene-17-one
Brand Name:
Vulcanchem
CAS No.:
126291-42-7
VCID:
VC0153562
InChI:
InChI=1S/C19H22BrNO4/c1-19-8-7-10-11(14(19)5-6-16(19)22)3-4-12-13(10)9-15(21(23)24)18(25-2)17(12)20/h9-11,14H,3-8H2,1-2H3/t10-,11+,14-,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br
Molecular Formula:
C19H22BrNO4
Molecular Weight:
408.3 g/mol
4-bromo-3-methoxy-2-nitro-1,3,5(10)-estratriene-17-one
CAS No.: 126291-42-7
Main Products
VCID: VC0153562
Molecular Formula: C19H22BrNO4
Molecular Weight: 408.3 g/mol
| CAS No. | 126291-42-7 |
|---|---|
| Product Name | 4-bromo-3-methoxy-2-nitro-1,3,5(10)-estratriene-17-one |
| Molecular Formula | C19H22BrNO4 |
| Molecular Weight | 408.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-4-bromo-3-methoxy-13-methyl-2-nitro-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22BrNO4/c1-19-8-7-10-11(14(19)5-6-16(19)22)3-4-12-13(10)9-15(21(23)24)18(25-2)17(12)20/h9-11,14H,3-8H2,1-2H3/t10-,11+,14-,19-/m0/s1 |
| Standard InChIKey | IWZBTBVKRYVUAZ-VNXHFNNKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])OC)Br |
| Synonyms | 4-bromo-3-methoxy-2-nitro-1,3,5(10)-estratriene-17-one BrMeNEO |
| PubChem Compound | 124279 |
| Last Modified | Nov 11 2021 |
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